Cas no 2034390-46-8 (1-methyl-5-(4-methylpiperidin-1-yl)methylpyrrolidin-2-one)
1-methyl-5-(4-methylpiperidin-1-yl)methylpyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-5-(4-methylpiperidin-1-yl)methylpyrrolidin-2-one
- 2-Pyrrolidinone, 1-methyl-5-[(4-methyl-1-piperidinyl)methyl]-
- 2034390-46-8
- 1-methyl-5-[(4-methylpiperidin-1-yl)methyl]pyrrolidin-2-one
- 1-methyl-5-((4-methylpiperidin-1-yl)methyl)pyrrolidin-2-one
- F1905-0327
- AKOS025312650
-
- Inchi: 1S/C12H22N2O/c1-10-5-7-14(8-6-10)9-11-3-4-12(15)13(11)2/h10-11H,3-9H2,1-2H3
- InChI Key: IOVFTOCJZFIPLU-UHFFFAOYSA-N
- SMILES: N1(C)C(CN2CCC(C)CC2)CCC1=O
Computed Properties
- Exact Mass: 210.173213330g/mol
- Monoisotopic Mass: 210.173213330g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 23.6Ų
Experimental Properties
- Density: 1.014±0.06 g/cm3(Predicted)
- Boiling Point: 329.2±15.0 °C(Predicted)
- pka: 9.03±0.10(Predicted)
1-methyl-5-(4-methylpiperidin-1-yl)methylpyrrolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1905-0327-2μmol |
1-methyl-5-[(4-methylpiperidin-1-yl)methyl]pyrrolidin-2-one |
2034390-46-8 | 90%+ | 2μl |
$85.5 | 2023-05-17 | |
| Life Chemicals | F1905-0327-5μmol |
1-methyl-5-[(4-methylpiperidin-1-yl)methyl]pyrrolidin-2-one |
2034390-46-8 | 90%+ | 5μl |
$94.5 | 2023-05-17 | |
| Life Chemicals | F1905-0327-10μmol |
1-methyl-5-[(4-methylpiperidin-1-yl)methyl]pyrrolidin-2-one |
2034390-46-8 | 90%+ | 10μl |
$103.5 | 2023-05-17 | |
| Life Chemicals | F1905-0327-20μmol |
1-methyl-5-[(4-methylpiperidin-1-yl)methyl]pyrrolidin-2-one |
2034390-46-8 | 90%+ | 20μl |
$118.5 | 2023-05-17 | |
| Life Chemicals | F1905-0327-1mg |
1-methyl-5-[(4-methylpiperidin-1-yl)methyl]pyrrolidin-2-one |
2034390-46-8 | 90%+ | 1mg |
$81.0 | 2023-05-17 | |
| Life Chemicals | F1905-0327-2mg |
1-methyl-5-[(4-methylpiperidin-1-yl)methyl]pyrrolidin-2-one |
2034390-46-8 | 90%+ | 2mg |
$88.5 | 2023-05-17 | |
| Life Chemicals | F1905-0327-3mg |
1-methyl-5-[(4-methylpiperidin-1-yl)methyl]pyrrolidin-2-one |
2034390-46-8 | 90%+ | 3mg |
$94.5 | 2023-05-17 | |
| Life Chemicals | F1905-0327-4mg |
1-methyl-5-[(4-methylpiperidin-1-yl)methyl]pyrrolidin-2-one |
2034390-46-8 | 90%+ | 4mg |
$99.0 | 2023-05-17 | |
| Life Chemicals | F1905-0327-5mg |
1-methyl-5-[(4-methylpiperidin-1-yl)methyl]pyrrolidin-2-one |
2034390-46-8 | 90%+ | 5mg |
$103.5 | 2023-05-17 | |
| Life Chemicals | F1905-0327-10mg |
1-methyl-5-[(4-methylpiperidin-1-yl)methyl]pyrrolidin-2-one |
2034390-46-8 | 90%+ | 10mg |
$118.5 | 2023-05-17 |
1-methyl-5-(4-methylpiperidin-1-yl)methylpyrrolidin-2-one Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 1-methyl-5-(4-methylpiperidin-1-yl)methylpyrrolidin-2-one
Introduction to 1-methyl-5-(4-methylpiperidin-1-yl)methylpyrrolidin-2-one (CAS No. 2034390-46-8)
1-methyl-5-(4-methylpiperidin-1-yl)methylpyrrolidin-2-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its complex molecular structure and potential therapeutic applications. This compound, identified by the CAS number 2034390-46-8, has garnered attention due to its structural features and its role in the development of novel bioactive molecules. The intricate arrangement of functional groups, including the methyl and piperidine moieties, contributes to its unique chemical properties and makes it a subject of interest for researchers exploring innovative drug candidates.
The synthesis and characterization of 1-methyl-5-(4-methylpiperidin-1-yl)methylpyrrolidin-2-one involve sophisticated methodologies that are critical for understanding its pharmacological profile. The presence of a pyrrolidinone core alongside substituted piperidine rings suggests potential interactions with biological targets, making this compound a valuable scaffold for medicinal chemistry. Recent advancements in computational chemistry have enabled more precise predictions of its binding affinity and metabolic stability, which are essential for optimizing drug-like properties.
In the context of contemporary pharmaceutical research, 1-methyl-5-(4-methylpiperidin-1-yl)methylpyrrolidin-2-one has been investigated for its potential role in modulating various biological pathways. Studies have highlighted its interactions with enzymes and receptors that are implicated in neurological disorders, inflammation, and cancer. The structural motif of this compound resembles several known pharmacophores, which has prompted investigations into its derivatives as lead compounds for further development.
The methylpiperidine substituent is particularly noteworthy, as it is frequently employed in drug design due to its ability to enhance solubility and improve pharmacokinetic profiles. In addition, the pyrrolidinone ring provides a hydrogen bond acceptor site, which can be crucial for binding to biological targets with high specificity. These features make 1-methyl-5-(4-methylpiperidin-1-yl)methylpyrrolidin-2-one a promising candidate for further exploration in the development of therapeutic agents.
Recent publications have demonstrated the utility of this compound in preclinical models, where it exhibited encouraging results in terms of efficacy and safety. The synthesis of analogs has been optimized to improve yield and purity, enabling more extensive pharmacological testing. Furthermore, the use of high-throughput screening techniques has facilitated the identification of novel derivatives with enhanced biological activity.
The chemical stability and degradation pathways of 1-methyl-5-(4-methylpiperidin-1-yl)methylpyrrolidin-2-one have also been subjects of investigation. Understanding how this compound behaves in different environments is crucial for its formulation and delivery systems. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry have provided insights into its structural integrity under various conditions.
From a regulatory perspective, the development of new pharmaceutical compounds requires rigorous testing to ensure safety and efficacy. The journey from discovery to market approval involves multiple stages, including preclinical studies, clinical trials, and regulatory submissions. 1-methyl-5-(4-methylpiperidin-1-yl)methylpyrrolidin-2-one is currently undergoing these evaluations to assess its potential as a therapeutic agent.
The role of computational modeling in drug discovery has been instrumental in predicting the behavior of complex molecules like 1-methyl-5-(4-methylpiperidin-1-yl)methylpyrrolidin-2-one. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into its interactions with biological targets, guiding the design of more effective derivatives.
In conclusion, 1-methyl-5-(4-methylpiperidin-1-yl)methylpyrrolidin-2-one (CAS No. 2034390-46-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a compelling candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of medicine.
2034390-46-8 (1-methyl-5-(4-methylpiperidin-1-yl)methylpyrrolidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)